8-thiocyanatoriboflavin
8-thiocyanatoriboflavin
Brand Name:
Vulcanchem
CAS No.:
130574-30-0
VCID:
VC0158588
InChI:
InChI=1S/C17H17N5O6S/c1-7-2-8-9(3-12(7)29-6-18)22(4-10(24)14(26)11(25)5-23)15-13(19-8)16(27)21-17(28)20-15/h2-3,10-11,14,23-26H,4-5H2,1H3,(H,21,27,28)
SMILES:
CC1=CC2=C(C=C1SC#N)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O
Molecular Formula:
C17H17N5O6S
Molecular Weight:
419.4 g/mol
8-thiocyanatoriboflavin
CAS No.: 130574-30-0
Main Products
VCID: VC0158588
Molecular Formula: C17H17N5O6S
Molecular Weight: 419.4 g/mol
| CAS No. | 130574-30-0 |
|---|---|
| Product Name | 8-thiocyanatoriboflavin |
| Molecular Formula | C17H17N5O6S |
| Molecular Weight | 419.4 g/mol |
| IUPAC Name | [7-methyl-2,4-dioxo-10-(2,3,4,5-tetrahydroxypentyl)benzo[g]pteridin-8-yl] thiocyanate |
| Standard InChI | InChI=1S/C17H17N5O6S/c1-7-2-8-9(3-12(7)29-6-18)22(4-10(24)14(26)11(25)5-23)15-13(19-8)16(27)21-17(28)20-15/h2-3,10-11,14,23-26H,4-5H2,1H3,(H,21,27,28) |
| Standard InChIKey | MRWFADACGNTJKE-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1SC#N)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O |
| Canonical SMILES | CC1=CC2=C(C=C1SC#N)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O |
| Synonyms | 8-thiocyanatoriboflavin |
| PubChem Compound | 3083155 |
| Last Modified | Dec 23 2021 |
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